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Compound of Interest

Compound Name: Amantadine-dé

Cat. No.: B15141316

This document provides a detailed protocol for the quantification of Amantadine in human
plasma using a sensitive and robust UPLC-MS/MS method. Amantadine-d6 is utilized as the
internal standard (IS) to ensure accuracy and precision. This method is suitable for therapeutic
drug monitoring, pharmacokinetic studies, and bioequivalence studies.

Introduction

Amantadine is an antiviral and antiparkinsonian drug. Monitoring its concentration in plasma is
crucial to ensure therapeutic efficacy and avoid potential toxicity. This UPLC-MS/MS method
offers high selectivity and sensitivity for the determination of amantadine in human plasma. The
use of a deuterated internal standard, Amantadine-d6, corrects for matrix effects and
variations in sample processing.

Experimental

o Amantadine hydrochloride (analytical standard)

Amantadine-d6 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)
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e Ammonium formate
o Ultrapure water
e Human plasma (drug-free)

Two primary methods for sample preparation are presented: protein precipitation and solid-
phase extraction (SPE).

2.2.1. Protein Precipitation (PPT)

This method is rapid and straightforward, suitable for high-throughput analysis.

e To a 1.5 mL microcentrifuge tube, add 100 pL of human plasma.

e Add 20 pL of the working internal standard solution (Amantadine-d6 in methanol).
e Add 300 pL of acetonitrile to precipitate the plasma proteins.

e Vortex the mixture for 1 minute.

e Centrifuge at 13,000 rpm for 5 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

» Vortex briefly and transfer to a UPLC vial for analysis.

2.2.2. Solid-Phase Extraction (SPE)

SPE provides a cleaner extract, reducing matrix effects and improving sensitivity.

o Condition a Phenomenex Strata-X-C 33 um SPE cartridge with 1 mL of methanol followed by
1 mL of ultrapure water.[1]

e To 200 pL of human plasma, add the internal standard, Amantadine-d6.[1]
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e Load the plasma sample onto the conditioned SPE cartridge.

e Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

o Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

» Vortex briefly and transfer to a UPLC vial for analysis.

The analysis is performed on a UPLC system coupled to a triple quadrupole mass

spectrometer.

Chromatographic Conditions

Parameter

Condition

UPLC System

Waters ACQUITY UPLC or equivalent

Column

Synergi™ Hydro-RP C18 (150 mm x 4.6 mm, 4
um)[1]

Mobile Phase A

10 mM Ammonium formate, pH 3.0[1]

Mobile Phase B

Acetonitrile[1]

Gradient 80% BJ[1]
Flow Rate 0.8 mL/min
Injection Volume 5puL
Column Temperature 40°C
Autosampler Temp 10°C
Mass Spectrometric Conditions
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Parameter

Condition

Mass Spectrometer

Triple Quadrupole Mass Spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

MRM Transitions See Table 1

lon Source Temp 500°C

lon Spray Voltage 5500 V

Curtain Gas 30 psi

Collision Gas 8 psi

Nebulizer Gas (GS1) 50 psi

Heater Gas (GS2) 50 psi

Table 1: MRM Transitions and Parameters
) . Declusterin

Precursor Productlon Dwell Time Collision ]

Analyte g Potential
lon (m/z) (m/z) (ms) Energy (V) V)

Amantadine 152.1 135.1 150 25 80

Amantadine-

d6 158.0 141.1 150 25 80

Note: The specific parameters for collision energy and declustering potential may require

optimization on the instrument used.

Data Analysis and Quantification

Calibration curves are constructed by plotting the peak area ratio of amantadine to the internal

standard (Amantadine-d6) against the concentration of amantadine standards. A linear

regression with a weighting factor of 1/x2 is typically used. The concentration of amantadine in

the quality control and unknown samples is then determined from the calibration curve.
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Table 2: Method Validation Parameters

Parameter

Result

Linearity Range

0.50 - 500 ng/mL[1]

Correlation Coefficient (r?)

> 0.9969]1]

Limit of Detection (LOD)

0.18 ng/mL[1]

Lower Limit of Quantification (LLOQ)

0.50 ng/mL

Intra-batch Precision (%CV)

< 5.42%][1]

Inter-batch Precision (%CV)

< 5.42%][1]

Accuracy (%)

98.47% to 105.72%][1]

Extraction Recovery

97.89% - 100.28%][1]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: UPLC-MS/MS workflow for Amantadine in human plasma.

Conclusion
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The described UPLC-MS/MS method is a reliable and sensitive approach for the quantification
of amantadine in human plasma. The use of Amantadine-d6 as an internal standard ensures
high accuracy and precision, making it suitable for a variety of clinical and research
applications. The choice between protein precipitation and solid-phase extraction for sample
preparation will depend on the specific requirements of the study, such as required sensitivity
and sample throughput.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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